Cas no 34949-16-1 (2H-Azonine-2-thione,octahydro-1-methyl-)

• Product Name: 2H-Azonine-2-thione,octahydro-1-methyl-
• CAS No: 34949-16-1
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 295231
• Update Time: 2024-01-27

2H-Azonine-2-thione,octahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azonine-2-thione,octahydro-1-methyl-
• syn-N-Methylthiocapryllactam
• 2H-Azonine-2-thione, octahydro-1-methyl-

• Inchi： 1S/C9H17NS/c1-10-8-6-4-2-3-5-7-9(10)11/h2-8H2,1H3
• InChI Key： SXAXFBIBMHYSGA-UHFFFAOYSA-N
• SMILES： N1(C)CCCCCCCC1=S

Computed Properties

• Exact Mass: 171.10831
• Monoisotopic Mass: 171.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2

Experimental Properties

• PSA: 3.24